Cas no 535974-91-5 (5’-Iodoresiniferatoxin)

• Product Name: 5’-Iodoresiniferatoxin
• CAS No: 535974-91-5
• Molecular Formula: C₃₇H₃₉IO₉
• Molecular Weight: 754.604644060135
• CID: 2089477

5’-Iodoresiniferatoxin Properties

Names and Identifiers

• 5'-Iodoresiniferatoxin
• -Iodoresiniferatoxin
• B6704
• [(1R,2R,6R,10S,11R,13R,15R,17R)-13-Benzyl-6-hydroxy-4,17-dimethyl-5-oxo-15-prop-1-en-2-yl-12,14,18-t
• 5’-Iodoresiniferatoxin

• InChIKey： TZUJORCXGLGWDV-YVQGPBKXSA-N
• Inchi： 1S/C37H39IO9/c1-20(2)35-16-22(4)37-26(33(35)45-36(46-35,47-37)18-23-9-7-6-8-10-23)12-25(17-34(42)29(37)11-21(3)32(34)41)19-44-30(39)15-24-13-27(38)31(40)28(14-24)43-5/h6-14,22,26,29,33,40,42H,1,15-19H2,2-5H3/t22-,26+,29-,33-,34-,35-,36+,37-/m1/s1
• SMILES： IC1C(=C(C=C(C=1)CC(=O)OCC1C[C@@]2(C(C(C)=C[C@H]2[C@@]23[C@H](C)C[C@@]4(C(=C)C)[C@@H]([C@@H]2C=1)O[C@@](CC1C=CC=CC=1)(O4)O3)=O)O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Heavy Atom Count: 47
• Complexity: 1370
• Topological Polar Surface Area: 121

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Rhamnofolane and daphnane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Rhamnofolane and daphnane diterpenoids